Cas no 1806797-99-8 (3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine)

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a versatile reactive profile, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups—chloromethyl, difluoromethyl, and trifluoromethyl—enables selective modifications, facilitating the construction of complex heterocyclic frameworks. Its trifluoromethyl and difluoromethyl substituents enhance lipophilicity and metabolic stability, which are desirable properties in bioactive molecule design. The amino group provides a handle for further derivatization, while the chloromethyl moiety allows for nucleophilic substitution reactions. This compound is particularly useful in the development of fluorinated analogs with improved physicochemical and biological properties. Its structural features make it a promising candidate for applications in medicinal chemistry and crop protection research.

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine structure

1806797-99-8 structure

Product Name:3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

CAS No:1806797-99-8

MF:C₈H₆ClF₅N₂

MW:260.591658115387

CID:4857820

Update Time:2025-05-24

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine
- Inchi： 1S/C8H6ClF5N2/c9-2-3-1-4(8(12,13)14)5(15)6(16-3)7(10)11/h1,7H,2,15H2
- InChI Key： YUQDDMSFWCEUCB-UHFFFAOYSA-N
- SMILES： ClCC1=CC(C(F)(F)F)=C(C(C(F)F)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 235
XLogP3: 2.1
Topological Polar Surface Area: 38.9

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029063982-1g	3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine	1806797-99-8	97%	1g	$1,490.00	2022-03-31

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Related Literature

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Additional information on 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1806797-99-8)

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1806797-99-8) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring multiple halogen substituents (chloromethyl, difluoromethyl, and trifluoromethyl groups), makes it a valuable intermediate for designing novel bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors where fluorine atoms enhance binding affinity and metabolic stability.

The compound's CAS No. 1806797-99-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. A trending topic in 2024 is the role of fluorinated building blocks in developing next-generation therapeutics, such as kinase inhibitors or antiviral agents. This aligns with the growing demand for AI-driven molecular design, where tools like machine learning predict the efficacy of fluorinated compounds like 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine.

From a synthetic perspective, the chloromethyl group in this compound offers versatility for further functionalization, enabling the creation of bioconjugates or polymeric materials. Its trifluoromethyl moiety is particularly noteworthy, as this group is a cornerstone in modern agricultural chemicals and pharmaceuticals due to its lipophilicity and electron-withdrawing properties. Recent publications highlight its utility in crop protection formulations, addressing global challenges like food security and sustainable farming.

Analytical characterization of CAS No. 1806797-99-8 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, critical for regulatory compliance in GMP synthesis. The rise of green chemistry has also spurred interest in optimizing its production to minimize environmental impact, a key concern for ESG-focused industries.

In summary, 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine represents a cutting-edge chemical entity with multidisciplinary applications. Its integration into high-throughput screening libraries and computational modeling platforms underscores its potential to address unmet needs in human health and industrial innovation. As research progresses, this compound may emerge as a pivotal player in the development of precision medicine and smart materials.